Cas no 482-85-9 (Yohimban-16-carboxylicacid, 11,17-dimethoxy-18-[(3,4,5-trimethoxybenzoyl)oxy]-, methyl ester, (16b,17a,18b,20a)-)

Yohimban-16-carboxylicacid, 11,17-dimethoxy-18-[(3,4,5-trimethoxybenzoyl)oxy]-, methyl ester, (16b,17a,18b,20a)- structure
482-85-9 structure
Product Name:Yohimban-16-carboxylicacid, 11,17-dimethoxy-18-[(3,4,5-trimethoxybenzoyl)oxy]-, methyl ester, (16b,17a,18b,20a)-
CAS No:482-85-9
MF:C33H40N2O9
MW:608.678709983826
MDL:MFCD00075371
CID:329138
PubChem ID:5701996
Update Time:2025-04-19

Yohimban-16-carboxylicacid, 11,17-dimethoxy-18-[(3,4,5-trimethoxybenzoyl)oxy]-, methyl ester, (16b,17a,18b,20a)- Chemical and Physical Properties

Names and Identifiers

    • Yohimban-16-carboxylicacid, 11,17-dimethoxy-18-[(3,4,5-trimethoxybenzoyl)oxy]-, methyl ester, (16b,17a,18b,20a)-
    • 3-Epireserpine
    • 3-ISORESERPINE
    • (-)-3-isoreserpine
    • (-)-ISORESERPINE
    • 11,17-dimethoxy-18-(3,4,5-trimethoxy-benzoyloxy)-yohimbane-16-carboxylic acid meth
    • 20alpha-Yohimban-16beta-carboxylic acid, 18beta-hydroxy-11,17alpha-dimethoxy-, methyl ester, 3,4,5-trimethoxybenzoate (ester) (8ci)
    • Isoreserpin
    • Isoreserpine
    • Nsc 80138
    • Yohimban-16-carboxylic acid, 11,17-dimethoxy-18-((3,4,5-trimethoxybenzoyl)oxy)-, methyl ester, (16beta,17alpha,18beta,20alpha)- (9ci)
    • KBio2_005480
    • 482-85-9
    • 20alpha-Yohimban-16beta-carboxylic acid, 18beta-hydroxy-11,17alpha-dimethoxy-, methyl ester, 3,4,5-trimethoxybenzoate (ester)
    • BSPBio_002712
    • KBio2_002912
    • KBio1_000200
    • CCG-39604
    • DivK1c_000200
    • AKOS040752126
    • KBioSS_000344
    • Yohimban-16-carboxylic acid, 11,17-dimethoxy-18-((3,4,5-trimethoxybenzoyl)oxy)-, methyl ester, (16beta,17alpha,18beta,20alpha)-
    • methyl (1S,15S,17R,18R,19S,20S)-6,18-dimethoxy-17-(3,4,5-trimethoxybenzoyl)oxy-1,3,11,12,14,15,16,17,18,19,20,21-dodecahydroyohimban-19-carboxylate
    • SMP1_000292
    • Spectrum_000004
    • BCBcMAP01_000242
    • NINDS_000200
    • Spectrum3_001236
    • HMS500J22
    • DTXSID50858952
    • R0007
    • EN300-19736137
    • SPECTRUM300534
    • SPBio_001639
    • KBio2_000344
    • Spectrum2_001770
    • BRD-K37080523-001-01-0
    • CHEBI:92652
    • Spectrum5_000924
    • CHEMBL388848
    • Q27164362
    • NSC80138
    • KBio3_002212
    • (1S,15S,17R,18R,19S,20S)-6,18-dimethoxy-17-[oxo-(3,4,5-trimethoxyphenyl)methoxy]-1,3,11,12,14,15,16,17,18,19,20,21-dodecahydroyohimban-19-carboxylic acid methyl ester
    • SCHEMBL731599
    • methyl (1S,15S,17R,18R,19S,20S)-6,18-dimethoxy-17-(3,4,5-trimethoxybenzoyloxy)-3,13-diazapentacyclo[11.8.0.0^{2,10}.0^{4,9}.0^{15,20}]henicosa-2(10),4(9),5,7-tetraene-19-carboxylate
    • methyl dimethoxy-(3,4,5-trimethoxybenzoyl)oxy-[?]carboxylate
    • IDI1_000200
    • MDL： MFCD00075371
    • Inchi： 1S/C33H40N2O9/c1-38-19-7-8-20-21-9-10-35-16-18-13-27(44-32(36)17-11-25(39-2)30(41-4)26(12-17)40-3)31(42-5)28(33(37)43-6)22(18)15-24(35)29(21)34-23(20)14-19/h7-8,11-12,14,18,22,24,27-28,31,34H,9-10,13,15-16H2,1-6H3/t18-,22+,24+,27-,28+,31+/m1/s1
    • InChI Key： QEVHRUUCFGRFIF-VPHNHGCZSA-N
    • SMILES： O(C)[C@H]1[C@@H](C[C@@H]2CN3CCC4C5C=CC(=CC=5NC=4[C@@H]3C[C@@H]2[C@@H]1C(=O)OC)OC)OC(C1C=C(C(=C(C=1)OC)OC)OC)=O

Computed Properties

  • Exact Mass: 608.27300
  • Monoisotopic Mass: 608.273
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 44
  • Rotatable Bond Count: 10
  • Complexity: 1000
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 6
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 118

Experimental Properties

  • Color/Form: Solid powder
  • Density: 1.32
  • Melting Point: 148-155 °C(lit.)
  • Boiling Point: 700.1°Cat760mmHg
  • Flash Point: 377.2°C
  • Refractive Index: 1.619
  • PSA: 117.78000
  • LogP: 4.10900

Yohimban-16-carboxylicacid, 11,17-dimethoxy-18-[(3,4,5-trimethoxybenzoyl)oxy]-, methyl ester, (16b,17a,18b,20a)- Security Information

  • Signal Word：Warning
  • Hazardous Material transportation number：UN 1544 6.1/PG 3
  • WGK Germany：3
  • Packing Group：III
  • Hazard Level：6.1(b)
  • HazardClass：6.1(b)
  • PackingGroup：III
  • Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Yohimban-16-carboxylicacid, 11,17-dimethoxy-18-[(3,4,5-trimethoxybenzoyl)oxy]-, methyl ester, (16b,17a,18b,20a)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-19736137-0.05g
482-85-9
0.05g
 $2755.0 2023-09-16

Yohimban-16-carboxylicacid, 11,17-dimethoxy-18-[(3,4,5-trimethoxybenzoyl)oxy]-, methyl ester, (16b,17a,18b,20a)- Related Literature

Related Categories

482-85-9 (Yohimban-16-carboxylicacid, 11,17-dimethoxy-18-[(3,4,5-trimethoxybenzoyl)oxy]-, methyl ester, (16b,17a,18b,20a)-) Related Products

Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited